Cas no 183793-49-9 (N-Boc-(R)-2-Amino-3-methoxy-1-propanol)

• Product Name: N-Boc-(R)-2-Amino-3-methoxy-1-propanol
• CAS No: 183793-49-9
• MF: C₉H₁₉NO₄
• MW: 205.25146317482
• MDL: MFCD20261174
• CID: 114179
• PubChem ID: 15287812
• Update Time: 2025-05-26

N-Boc-(R)-2-Amino-3-methoxy-1-propanol Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1R)-2-hydroxy-1-(methoxymethyl)ethyl]-, 1,1-dimethylethyl ester (9CI)
• N-BOC-L-SER(ME)-OL
• N-Boc-(R)-2-amino-3-methoxy-1-propanol
• tert-butyl(R)-1-hydroxy-3-methoxypropan-2-ylcarbamate
• Carbamic acid, [(1R)-2-hydroxy-1-(methoxymethyl)ethyl]-, 1,1-dimethylethyl
• tert-Butyl (R)-1-hydroxy-3-methoxypropan-2-ylcarbamate
• tert-butyl N-[(2R)-1-hydroxy-3-methoxypropan-2-yl]carbamate
• Tert-butyl (r)-(1-hydroxy-3-methoxypropan-2-yl)carbamate
• (R)-tert-Butyl 1-hydroxy-3-methoxypropan-2-ylcarbamate
• (R)-tert-Butyl (1-hydroxy-3-methoxypropan-2-yl)carbamate
• tert-butyl [(2R)-1-hydroxy-3-metho
• tert-butyl [(2R)-1-hydroxy-3-methoxypropan-2-yl]carbamate
• 183793-49-9
• tert-butyl[(2R)-1-hydroxy-3-methoxypropan-2-yl]carbamate
• BS-52087
• AKOS030241633
• MFCD20261174
• SCHEMBL1987513
• CMWJWKLWQJMPMM-SSDOTTSWSA-N
• (R)-tert-Butyl(1-hydroxy-3-methoxypropan-2-yl)carbamate
• EN300-6282042
• (R)-2-(Boc-amino)-1-hydroxy-3-methoxypropane
• N-Boc-(R)-2-Amino-3-methoxy-1-propanol

• MDL： MFCD20261174
• Inchi： 1S/C9H19NO4/c1-9(2,3)14-8(12)10-7(5-11)6-13-4/h7,11H,5-6H2,1-4H3,(H,10,12)/t7-/m1/s1
• InChI Key： CMWJWKLWQJMPMM-SSDOTTSWSA-N
• SMILES： O(C(N[C@H](CO)COC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 205.13147
• Monoisotopic Mass: 205.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.8

Experimental Properties

• PSA: 67.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Boc-(R)-2-Amino-3-methoxy-1-propanol

N-Boc-(R)-2-Amino-3-Methoxy-1-Propanol: A Comprehensive Overview

N-Boc-(R)-2-Amino-3-Methoxy-1-Propanol, with the CAS number 183793-49-9, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines an amino group, a methoxy group, and a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of N-Boc-(R)-2-Amino-3-Methoxy-1-Propanol is characterized by its chiral center at the second carbon atom, which imparts stereochemical properties critical for its biological activity. The Boc group serves as a temporary protecting group for the amino functionality, allowing precise control over reactivity during synthetic processes. Recent studies have highlighted the importance of stereochemistry in drug design, and compounds like N-Boc-(R)-2-Amino-3-Methoxy-1-Propanol are increasingly being explored for their potential in enantioselective synthesis.

One of the most promising applications of N-Boc-(R)-2-Amino-3-Methoxy-1-Propanol lies in its role as an intermediate in the synthesis of complex molecules with therapeutic potential. For instance, researchers have utilized this compound to construct bioactive peptides and small-molecule inhibitors targeting various disease states, including cancer and neurodegenerative disorders. The presence of both amino and methoxy groups provides ample opportunities for functionalization, enabling the creation of diverse chemical libraries.

Recent advancements in asymmetric catalysis have further enhanced the utility of N-Boc-(R)-2-Amino-3-Methoxy-1-Propanol. By employing enantioselective catalysts, chemists can now synthesize this compound with high optical purity, which is essential for downstream applications in drug discovery. Moreover, the use of green chemistry principles has led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

In addition to its synthetic applications, N-Boc-(R)-2-Amino-3-Methoxy-1-Propanol has been studied for its pharmacokinetic properties. Preclinical studies suggest that this compound exhibits favorable absorption and metabolism profiles, making it a strong candidate for further development as a drug lead. Its ability to penetrate cellular membranes and interact with key biological targets underscores its potential in therapeutic interventions.

Looking ahead, the continued exploration of N-Boc-(R)-2-Amino-3-Methoxy-1-Propanol is expected to yield new insights into its chemical reactivity and biological activity. Collaborative efforts between academic researchers and industry scientists are likely to accelerate its translation into clinical settings, paving the way for innovative treatments across various therapeutic areas.

In conclusion, N-Boc-(R)-2-Amino-3-Methoxy-1-Propanol stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with advancements in synthetic methodology and pharmacological research, positions it as a key player in the development of next-generation therapeutics.